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Compound of Interest

Compound Name: 2-Methyl-1,4-pentadiene

Cat. No.: B165374 Get Quote

This guide provides a comprehensive overview of the key physical properties of 2-Methyl-1,4-
pentadiene, a valuable compound in organic synthesis. The information is tailored for

researchers, scientists, and professionals in drug development, presenting quantitative data,

experimental methodologies, and a logical visualization of the concepts discussed.

Quantitative Data
The boiling point and density of 2-Methyl-1,4-pentadiene have been reported across various

chemical data sources. It is important to note the variations in these values, which may arise

from different experimental conditions or purities of the samples tested. A summary of the

available data is presented below.

Physical Property Value Conditions Source(s)

Boiling Point 56 °C (lit.) [1][2]

57 °C [3]

82 °C [4]

Density 0.692 g/mL at 25 °C (lit.) [1]

0.727 g/mL [4]
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While specific experimental protocols for determining the physical properties of 2-Methyl-1,4-
pentadiene are not detailed in the cited literature, standard methodologies for organic

compounds are applicable. These methods are designed to yield accurate and reproducible

results.

Boiling Point Determination:

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Common methods for its determination include:

Distillation Method: This is a fundamental technique where the compound is heated to its

boiling point in a distillation apparatus. The temperature of the vapor that is in equilibrium

with the boiling liquid is measured, providing the boiling point. A simple distillation setup is

typically sufficient for pure compounds.[5][6] At least 5 mL of the sample is generally

required.[5][6]

Thiele Tube Method: This method is suitable for small sample quantities. A sample is placed

in a small tube with an inverted capillary tube. This assembly is attached to a thermometer

and heated in a Thiele tube containing oil. The boiling point is the temperature at which a

rapid and continuous stream of bubbles emerges from the capillary tube.[5]

Reflux Method: A reflux apparatus can also be used. The liquid is heated to a boil, and the

vapor is condensed and returned to the flask. A thermometer placed in the vapor phase

below the condenser will register a stable temperature, which corresponds to the boiling

point.[5]

Density Determination:

Density is the mass per unit volume of a substance. For liquids like 2-Methyl-1,4-pentadiene,

several accurate methods are available:

Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume. It is

weighed empty, then filled with the liquid and weighed again. The density is calculated by

dividing the mass of the liquid by the volume of the pycnometer. This method is known for its

high precision.
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Hydrometer Method: A hydrometer is a calibrated instrument that is floated in the liquid. The

density is read directly from the scale at the point where the surface of the liquid meets the

stem of the hydrometer. This method is quick but generally less accurate than the

pycnometer method.

Vibrating Tube Densitometer: This modern instrument measures the resonant frequency of a

U-shaped tube filled with the sample. The frequency of vibration is directly related to the

density of the liquid. This method is fast, accurate, and requires only a small sample volume.

Logical Relationship of Physical Properties
The physical properties of a compound are intrinsically linked to its molecular structure. The

following diagram illustrates this relationship for 2-Methyl-1,4-pentadiene.

Molecular Structure of 2-Methyl-1,4-pentadiene

Intermolecular Forces

Macroscopic Physical Properties

C6H10
(2-Methylpenta-1,4-diene)

Van der Waals Forces

Determines

Density

Dictates Packing &

Boiling Point

Influences

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b165374?utm_src=pdf-body
https://www.benchchem.com/product/b165374?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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